2-(4-methylphenyl)-N-phenylacetamide

• IUPAC Name: 2-(4-methylphenyl)-N-phenylacetamide
• InChI: InChI=1S/C15H15NO/c1-12-7-9-13(10-8-12)11-15(17)16-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,16,17)
• InChI Key: QOAXPBBPTQBSND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC=CC=C2
• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol

Description

“2-(4-methylphenyl)-N-phenylacetamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound. It’s worth noting that it shares some structural similarities with other compounds such as “4-(4-Methylphenyl)-2,2 :6 ,2 -terpyridine” and "2-(4-Methylphenyl)propanoic acid".

Chemical Reactions Analysis

The chemical reactions involving “2-(4-methylphenyl)-N-phenylacetamide” are not explicitly mentioned in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, density, and solubility. Unfortunately, the specific physical and chemical properties of “2-(4-methylphenyl)-N-phenylacetamide” are not provided in the sources I found.

Scientific Research Applications

Pharmacology: Potential Therapeutic Agent

In pharmacology, this compound has been explored for its potential therapeutic effects. Its structural similarity to other bioactive molecules suggests it could interact with biological targets such as enzymes or receptors. .

Material Science: Advanced Material Synthesis

In material science, “2-(4-methylphenyl)-N-phenylacetamide” could be used in the synthesis of advanced materials. .

Analytical Chemistry: Chromatography Standards

This compound might serve as a standard or reference material in analytical chemistry, particularly in chromatography. .

Biochemistry Research: Enzyme Inhibition Studies

In biochemistry, researchers could investigate the inhibitory effects of “2-(4-methylphenyl)-N-phenylacetamide” on certain enzymes. .

Environmental Applications: Pollutant Degradation

Environmental scientists might explore the use of this compound in pollutant degradation processes. .

Industrial Uses: Chemical Intermediate

In industrial applications, “2-(4-methylphenyl)-N-phenylacetamide” could act as an intermediate in the synthesis of various chemicals. .

Mechanism of Action

Target of Action

This compound is structurally similar to other phenylacetamide derivatives, which have been reported to interact with various biological targets . .

Mode of Action

Based on its structural similarity to other phenylacetamide derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking . The exact nature of these interactions and the resulting changes in cellular processes remain to be elucidated.

Result of Action

Given the compound’s structural similarity to other phenylacetamide derivatives, it may exert a range of biological effects . .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets . .

Safety and Hazards

The safety and hazards of a compound refer to its potential risks to health and the environment. Unfortunately, the specific safety and hazards of “2-(4-methylphenyl)-N-phenylacetamide” are not mentioned in the sources I found.